Cas no 9004-57-3 (Ethyl cellulose)

• Product Name: Ethyl cellulose
• CAS No: 9004-57-3
• MF: C₂₀H₃₈O₁₁
• MW: 454.509128093719
• MDL: MFCD00131037
• CID: 48177
• PubChem ID: 24832091
• Update Time: 2025-09-09

Ethyl cellulose Chemical and Physical Properties

Names and Identifiers

• Ethyl cellulose
• CELLULOSE ETHYL ETHER
• 'ETHOCEL'(R)
• ETHYL CELLULOSE 10
• ETHYL CELLULOSE 100
• ETHYL CELLULOSE 45
• ETHYL CELLULOSE 50
• MODIFIED CELLULOSE
• MODIFIED CELLULOSE, EC
• aquacoat
• aquacoatecd30
• aquacoatecd30fmc
• cellulose,triethylether
• celluloseethyl
• celluloseethylate
• et100(cellulosederivative)
• ethocel
• ethocel150
• ETHYL CELLULOSE, HIGH PURITY PHARMACEUTICAL GRADE
• 2-(Butyl{4-[(E)-(2,6-dicyano-4-nitrophenyl)diazenyl]-3-methylphen yl}amino)ethyl acetate
• ampacete
• Surelease
• Aquacoat ECD 30FMC
• Ethocel E50
• CHEBI:168398
• Ethocel 150
• Ethocel MED
• Cellulose, triethyl ether
• Ethocel 890
• Aquacoat ECD 30
• SPT 50CPS
• Ethocel N200
• Ethylcellulose
• Ethocel N7
• Ampacet E/C
• Cellulose ethyl
• 2-[4,5-diethoxy-2-(ethoxymethyl)-6-methoxyoxan-3-yl]oxy-6-(hydroxymethyl)-5-methoxyoxane-3,4-diol
• Triethyl cellulose
• ET 100 (cellulose derivative)
• Ethocel E7
• Nixon E/C
• Ethocel STD
• 9004-57-3
• Cellulose ethylate
• Ethocel N10
• SPT 50 cps
• Cellulose, ethyl ester
• Ethyl Cellulose, Viscosity 8 - 12, 48% ethoxyl
• DA-63306
• 6-9mPa.s,5% in toluene:isopropanol 80:20

• MDL： MFCD00131037
• Inchi： 1S/C20H38O11/c1-6-26-10-12-16(17(27-7-2)18(28-8-3)20(25-5)30-12)31-19-14(23)13(22)15(24-4)11(9-21)29-19/h11-23H,6-10H2,1-5H3
• InChI Key： ZZSNKZQZMQGXPY-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(C(CO)O1)OC)O)O)C1C(COCC)OC(C(C1OCC)OCC)OC

Computed Properties

• Exact Mass: 448.18600
• Monoisotopic Mass: 448.186
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 12
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 135

Experimental Properties

• Color/Form: White granular or fine powder.
• Density: 1.14 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 654.2±55.0 °C at 760 mmHg
• Flash Point: 152 °C
• Refractive Index: n20/D 1.47(lit.)
• Solubility: esters, aromatic hydrocarbons, alcohols and ketones: soluble
• Water Partition Coefficient: Insoluble
• PSA: 147.66000
• LogP: 5.75476
• Merck: 14,3781
• Solubility: It is soluble in most organic solvents, can be mixed with resins, oil waxes and plasticizers, has no effect on alkali and dilute acid, and is insoluble in water.
• Sensitiveness: Easily absorb moisture

Ethyl cellulose Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3
• RTECS：FJ5950500
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：room temp
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes
• Material Chemicals High Polymer Materials